Cas no 1256727-03-3 (5-fluoro-2-(methylsulfanyl)phenylmethanamine)

• Product Name: 5-fluoro-2-(methylsulfanyl)phenylmethanamine
• CAS No: 1256727-03-3
• MF: C₈H₁₀FNS
• MW: 171.235104084015
• MDL: MFCD18860418
• CID: 5054543
• PubChem ID: 56828109
• Update Time: 2025-05-25

5-fluoro-2-(methylsulfanyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• [5-fluoro-2-(methylsulfanyl)phenyl]methanamine
• (5-fluoro-2-methylsulfanylphenyl)methanamine
• NE37783
• (5-Fluoro-2-(methylthio)phenyl)methanamine
• 5-fluoro-2-(methylsulfanyl)phenylmethanamine

• MDL： MFCD18860418
• Inchi： 1S/C8H10FNS/c1-11-8-3-2-7(9)4-6(8)5-10/h2-4H,5,10H2,1H3
• InChI Key： OADLKBJGOHBNGI-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 1.4
• Topological Polar Surface Area: 51.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 249.8±35.0 °C at 760 mmHg
• Flash Point: 104.8±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-fluoro-2-(methylsulfanyl)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 5-fluoro-2-(methylsulfanyl)phenylmethanamine

5-Fluoro-2-(Methylsulfanyl)Phenyl Methanamine: A Comprehensive Overview

5-Fluoro-2-(methylsulfanyl)phenyl methanamine, also known by its CAS registry number CAS No. 1256727-03-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. In this article, we will delve into the properties, synthesis, biological activities, and recent advancements related to this compound.

The molecular structure of 5-fluoro-2-(methylsulfanyl)phenyl methanamine consists of a phenyl ring substituted with a fluorine atom at the 5-position and a methylsulfanyl group at the 2-position. The methanamine group is attached to the phenyl ring, forming a secondary amine. This structure endows the compound with unique electronic and steric properties, making it a valuable substrate for various chemical transformations and biological assays.

Recent studies have highlighted the potential of 5-fluoro-2-(methylsulfanyl)phenyl methanamine as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and anticancer drugs. The presence of the fluorine atom and the methylsulfanyl group in the molecule contributes to its ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic applications.

The synthesis of CAS No. 1256727-03-3 involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Subsequent steps include sulfonation, fluorination, and amidation reactions to introduce the desired functional groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for the synthesis of this compound.

In terms of biological activity, 5-fluoro-2-(methylsulfanyl)phenyl methanamine has shown potential as an inhibitor of certain kinase enzymes, which are key players in various pathological processes, including cancer progression and inflammation. Pre-clinical studies have demonstrated its ability to modulate cellular signaling pathways, suggesting its potential as a lead compound for drug development.

The application of computational chemistry techniques has further enhanced our understanding of the molecular interactions of CAS No. 1256727-03-3. Molecular docking studies have revealed key interactions between the compound and target proteins, providing insights into its binding affinity and selectivity. These findings have paved the way for rational drug design strategies aimed at optimizing the compound's pharmacokinetic properties.

In conclusion, 5-fluoro-2-(methylsulfanyl)phenyl methanamine, or CAS No. 1256727-03-3, represents a valuable molecule with diverse applications in organic synthesis and pharmacology. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a promising candidate for future therapeutic interventions. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicinal chemistry.